Tyrphostin 47 Tyrphostin 47 3-amino-2-[(3-hydroxy-4-oxo-1-cyclohexa-2,5-dienylidene)methyl]-3-mercapto-2-propenenitrile is a member of quinomethanes.
Tyrphostin A47 is a member of the tyrphostin family of tyrosine kinase inhibitors that inhibits epidermal growth factor receptor, capacitative calcium ion entry into cells, blocks HT-29 colon cancer cell proliferation and induces non-apoptotic cell death. (NCI)
Brand Name: Vulcanchem
CAS No.: 122520-86-9
VCID: VC20824383
InChI: InChI=1S/C10H8N2O2S/c11-5-7(10(12)15)3-6-1-2-8(13)9(14)4-6/h1-4,13-14H,(H2,12,15)/b7-3+
SMILES: C1=CC(=C(C=C1C=C(C#N)C(=S)N)O)O
Molecular Formula: C10H8N2O2S
Molecular Weight: 220.25 g/mol

Tyrphostin 47

CAS No.: 122520-86-9

Cat. No.: VC20824383

Molecular Formula: C10H8N2O2S

Molecular Weight: 220.25 g/mol

* For research use only. Not for human or veterinary use.

Tyrphostin 47 - 122520-86-9

Specification

Description 3-amino-2-[(3-hydroxy-4-oxo-1-cyclohexa-2,5-dienylidene)methyl]-3-mercapto-2-propenenitrile is a member of quinomethanes.
Tyrphostin A47 is a member of the tyrphostin family of tyrosine kinase inhibitors that inhibits epidermal growth factor receptor, capacitative calcium ion entry into cells, blocks HT-29 colon cancer cell proliferation and induces non-apoptotic cell death. (NCI)
CAS No. 122520-86-9
Molecular Formula C10H8N2O2S
Molecular Weight 220.25 g/mol
IUPAC Name (E)-2-cyano-3-(3,4-dihydroxyphenyl)prop-2-enethioamide
Standard InChI InChI=1S/C10H8N2O2S/c11-5-7(10(12)15)3-6-1-2-8(13)9(14)4-6/h1-4,13-14H,(H2,12,15)/b7-3+
Standard InChI Key ZGHQGWOETPXKLY-XVNBXDOJSA-N
Isomeric SMILES C1=CC(=C(C=C1/C=C(\C#N)/C(=S)N)O)O
SMILES C1=CC(=C(C=C1C=C(C#N)C(=S)N)O)O
Canonical SMILES C1=CC(=C(C=C1C=C(C#N)C(=S)N)O)O
Appearance Assay:≥97%A crystalline solid

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